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Compound of Interest

Compound Name:
N-allyl-N-isopropylamine

hydrobromide

CAS No.: 99726-37-1

Cat. No.: B3176509

Get Quote

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Chemical Profiling
N-allyl-N-isopropylamine is a highly versatile secondary amine featuring a terminal olefin,

making it a privileged bifunctional building block in modern organic synthesis. While the free

base (CAS: 35000-22-7) can be synthesized via a highly atom-economical "borrowing

hydrogen" N-alkylation of isopropylamine with allyl alcohol[1], it suffers from high volatility

(Boiling Point: 96–97 °C)[2] and susceptibility to atmospheric oxidation.

For pharmaceutical manufacturing and bench-scale drug discovery, the hydrobromide salt, N-
allyl-N-isopropylamine hydrobromide (CAS: 99726-37-1), is the preferred reagent[3]. The

HBr salt is a bench-stable, non-volatile solid that allows for precise stoichiometric control

without the need for a glovebox or specialized handling, ensuring high reproducibility in library

generation.
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This application note details the utilization of this building block in the synthesis of complex

nitrogen-containing heterocycles, specifically focusing on its conversion into N-alkyl-N-allyl

amides and subsequent Ring-Closing Metathesis (RCM) to yield pyrrolidinone

pharmacophores.

Application 1: Synthesis of N-Alkyl-N-Allyl Amides
via Acylation
The secondary amine moiety of N-allyl-N-isopropylamine is sterically hindered by the isopropyl

group but remains highly nucleophilic once liberated from its hydrobromide salt. In situ free-

basing with N,N-Diisopropylethylamine (DIPEA) is employed to prevent premature degradation.

Causality & Logic: DIPEA is specifically chosen over triethylamine (Et3N) because its own

steric bulk prevents it from competing with the liberated secondary amine for the electrophile

(e.g., acryloyl chloride). Quenching the reaction with saturated aqueous NH₄Cl is critical; it

neutralizes excess base and hydrolyzes unreacted acyl chloride without risking the base-

catalyzed hydrolysis of the newly formed amide bond.
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Step-by-step experimental workflow for the in situ free-basing and amidation protocol.

Protocol 1: In Situ Free-Basing and Amidation
Objective: Synthesize N-allyl-N-isopropylacrylamide (Diene Intermediate).

Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar,

add N-allyl-N-isopropylamine hydrobromide (1.00 g, 5.55 mmol).

Solubilization & Neutralization: Suspend the salt in anhydrous Dichloromethane (DCM, 20

mL). Add DIPEA (2.42 mL, 13.8 mmol, 2.5 eq.). Stir at room temperature for 15 minutes until

a homogeneous solution is achieved, indicating complete free-basing.
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Electrophile Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Dissolve

acryloyl chloride (0.50 mL, 6.10 mmol, 1.1 eq.) in 5 mL of anhydrous DCM and add dropwise

over 10 minutes to manage the exothermic amide bond formation.

Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room

temperature. Stir for 2 hours. Monitor via TLC (Hexanes:EtOAc 3:1); the diene product will

stain readily with KMnO₄.

Quench & Workup: Quench the reaction by adding 20 mL of saturated aqueous NH₄Cl.

Extract the aqueous layer with DCM (2 × 15 mL). Wash the combined organic layers with

brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Purification: Purify via flash column chromatography (silica gel, gradient 5-20% EtOAc in

Hexanes) to yield the diene intermediate.

Table 1: Optimization of Amidation Conditions
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Base (Eq.) Solvent Temp (°C) Time (h) Yield (%)
Mechanistic
Observatio
n

Et3N (2.5) DCM 0 to RT 4 68

Competitive

acylation of

Et3N

observed.

DIPEA (2.5) DCM 0 to RT 2 92

Clean

conversion;

steric

hindrance of

DIPEA

prevents side

reactions.

K2CO3 (3.0) DMF RT 12 45

Poor initial

solubility of

the HBr salt;

sluggish

reaction

kinetics.

Application 2: Ring-Closing Metathesis (RCM) for
Lactam Generation
The resulting N-allyl-N-isopropylacrylamide is an ideal diene precursor for ruthenium-catalyzed

Ring-Closing Metathesis (RCM)[4]. This transformation yields 1-isopropyl-1,5-dihydro-2H-

pyrrol-2-one, a highly functionalized unsaturated γ-lactam. This core is a privileged scaffold in

medicinal chemistry, frequently utilized in the design of racetam-type nootropics and E3 ligase

ligands for Targeted Protein Degradation (PROTACs).

Causality & Logic: Grubbs 2nd Generation (Grubbs II) catalyst is strictly required for this

transformation over the 1st Generation variant. The amide carbonyl oxygen can coordinate to

the ruthenium center, which often stalls less active catalysts. The N-heterocyclic carbene

(NHC) ligand on Grubbs II provides the necessary electron density and stability to overcome
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this chelation and drive the ethylene extrusion[4]. Furthermore, the reaction must be run at high

dilution (~0.1 M) to favor intramolecular cyclization over intermolecular cross-metathesis

(oligomerization).
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Mechanistic pathway from N-allyl-N-isopropylamine HBr to a pyrrolidinone pharmacophore via

RCM.

Protocol 2: Ruthenium-Catalyzed RCM
Objective: Synthesize 1-isopropyl-1,5-dihydro-2H-pyrrol-2-one.

Setup: In a flame-dried Schlenk flask under an argon atmosphere, dissolve N-allyl-N-

isopropylacrylamide (500 mg, 3.26 mmol) in anhydrous, degassed Toluene (32 mL, ~0.1 M

concentration).
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Catalyst Addition: Add Grubbs 2nd Generation Catalyst (138 mg, 0.16 mmol, 5 mol%). The

solution will turn a characteristic deep red/brown.

Cyclization: Attach a reflux condenser and heat the mixture to 80 °C for 4 hours. The

elevated temperature facilitates the dissociation of the phosphine ligand from the pre-

catalyst, initiating the catalytic cycle.

Quench: Cool the reaction to room temperature. Add ethyl vinyl ether (1.5 mL, ~50 eq.

relative to catalyst) and stir for 30 minutes. Self-Validating Step: Ethyl vinyl ether reacts with

the active ruthenium carbene to form a stable, catalytically inactive Fischer carbene,

decisively preventing double-bond isomerization during subsequent workup.

Purification: Concentrate the mixture in vacuo. Purify the dark residue directly via flash

chromatography (silica gel, 20-50% EtOAc in Hexanes) to isolate the pure lactam.

Table 2: RCM Catalyst and Condition Screening
Catalyst
(mol%)

Solvent
Concentration
(M)

Temp (°C)
Conversion
(%)

Grubbs I (5%) DCM 0.1 40 < 20%

Grubbs II (1%) DCM 0.1 40 65%

Grubbs II (5%) Toluene 0.1 80 > 98%

Grubbs II (5%) Toluene 0.5 80
70% (Oligomers

formed)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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